5-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)pyrazine-2-carboxylic acid

• IUPAC Name: 5-(1,3,4,5-tetrahydro-2-benzazepin-2-yl)pyrazine-2-carboxylic acid
• InChI: InChI=1S/C15H15N3O2/c19-15(20)13-8-17-14(9-16-13)18-7-3-6-11-4-1-2-5-12(11)10-18/h1-2,4-5,8-9H,3,6-7,10H2,(H,19,20)
• InChI Key: HWDZGTAFMZGLKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CN(C1)C3=NC=C(N=C3)C(=O)O
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

5-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)pyrazine-2-carboxylic acid, commonly known as TBAP, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmaceutical applications.

Mechanism of Action

TBAP exerts its pharmacological effects by binding to and activating dopamine D2 receptors in the brain. This activation leads to an increase in dopamine release, which can help alleviate symptoms associated with neurological disorders.
Biochemical and Physiological Effects:
In addition to its effects on dopamine levels, TBAP has also been shown to have antioxidant and anti-inflammatory properties. It can help protect neurons from oxidative stress and reduce inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

TBAP has several advantages for use in lab experiments, including its high purity and stability. However, it can be difficult to obtain in large quantities, and its effects may vary depending on the specific experimental conditions.

Future Directions

There are several potential future directions for TBAP research, including further studies on its neuroprotective effects, exploration of its potential therapeutic applications in other neurological disorders, and development of more efficient synthesis methods to increase its availability for research purposes.
In conclusion, TBAP is a promising compound with potential therapeutic applications in the treatment of neurological disorders. Further research is needed to fully understand its mechanism of action and explore its potential applications in other areas of medicine.

Synthesis Methods

TBAP can be synthesized through a multi-step process that involves the reaction of 2-amino-5-bromo-1,3,4,5-tetrahydrobenzazepine with 2-bromoacetylpyrazine in the presence of a base. The resulting intermediate is then treated with hydrochloric acid to obtain TBAP in its final form.

Scientific Research Applications

TBAP has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and depression. It has been shown to act as a dopamine D2 receptor agonist, which can help regulate dopamine levels in the brain and improve symptoms associated with these disorders.